Cas no 2034448-73-0 (1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine
• CAS No: 2034448-73-0
• MF: C₂₂H₂₉N₅O₃S
• MW: 443.562363386154
• CID: 5351838
• Update Time: 2025-10-21

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• (4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
• [4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine

• Inchi： 1S/C22H29N5O3S/c1-24-21(16-20(23-24)17-4-5-17)25-12-14-26(15-13-25)22(28)18-6-8-19(9-7-18)31(29,30)27-10-2-3-11-27/h6-9,16-17H,2-5,10-15H2,1H3
• InChI Key： UFFXDMITLUGWGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCN(CC1)C1=CC(C2CC2)=NN1C)=O)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 746
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1

Additional information on 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine

Introduction to Compound CAS No 2034448-73-0: 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine

The compound CAS No 2034448-73 is a highly specialized chemical entity with the full name 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine. This molecule belongs to the class of piperazine derivatives, which are widely studied in pharmaceutical chemistry due to their potential as bioactive agents. The structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms, and it is further substituted with a pyrazole moiety and a benzoyl group. The presence of these functional groups suggests that this compound may exhibit interesting pharmacological properties, making it a valuable candidate for drug discovery research.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. For instance, the substitution pattern on the piperazine ring plays a crucial role in determining the compound's bioactivity. In the case of CAS No 2034448, the substitution at position 1 with a pyrazole group and at position 4 with a benzoyl group introduces significant structural diversity. The pyrazole ring, which is fused with a cyclopropane ring and methyl group, adds additional complexity to the molecule, potentially enhancing its binding affinity to target proteins. Similarly, the benzoyl group attached to the piperazine ring introduces aromaticity and electron-withdrawing effects, which can influence the molecule's pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in its synthesis include the formation of the piperazine ring, followed by substitution reactions to introduce the pyrazole and benzoyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize these steps. Recent advancements in green chemistry have also enabled researchers to develop more environmentally friendly methods for synthesizing such complex molecules.

From a pharmacological perspective, CAS No 2034 has shown promise in preclinical studies as a potential candidate for treating various diseases. For example, its ability to modulate specific G-protein coupled receptors (GPCRs) has been investigated in vitro and in vivo models. GPCRs are critical targets for drug development due to their involvement in numerous physiological processes, including neurotransmission, immune response, and hormone regulation. The compound's interaction with these receptors suggests that it may have applications in treating conditions such as hypertension, neurodegenerative diseases, or inflammatory disorders.

In addition to its pharmacological potential, this compound has also been studied for its physical and chemical properties. Its solubility profile, stability under different conditions, and spectroscopic characteristics have been thoroughly analyzed using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These studies provide essential information for optimizing its formulation and delivery methods in therapeutic applications.

One of the most exciting aspects of this compound is its potential for further modification and optimization. Researchers are currently exploring ways to enhance its bioavailability by modifying its functional groups or incorporating additional substituents. For instance, adding hydrophilic groups or altering the stereochemistry of certain moieties could improve its absorption and distribution within the body. Furthermore, computational modeling tools such as molecular docking and dynamics simulations are being used to predict how this compound interacts with target proteins at an atomic level.

In conclusion, CAS No 203 represents a significant advancement in chemical synthesis and drug discovery research. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is expected to play an increasingly important role in the field of medicinal chemistry.